Cas no 942009-91-8 (ethyl 4-(4-ethoxybenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate)
ethyl 4-(4-ethoxybenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 4-(4-ethoxybenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
- 3-Pyridazinecarboxylic acid, 4-[(4-ethoxybenzoyl)amino]-1,6-dihydro-1-(2-methylphenyl)-6-oxo-, ethyl ester
- 942009-91-8
- F2332-0179
- ethyl 4-(4-ethoxybenzamido)-6-oxo-1-(o-tolyl)-1,6-dihydropyridazine-3-carboxylate
- ethyl 4-[(4-ethoxybenzoyl)amino]-1-(2-methylphenyl)-6-oxopyridazine-3-carboxylate
- AKOS024640152
-
- Inchi: 1S/C23H23N3O5/c1-4-30-17-12-10-16(11-13-17)22(28)24-18-14-20(27)26(19-9-7-6-8-15(19)3)25-21(18)23(29)31-5-2/h6-14H,4-5H2,1-3H3,(H,24,28)
- InChI Key: UCIZHQYQLYIWGJ-UHFFFAOYSA-N
- SMILES: C1(C(OCC)=O)=NN(C2=CC=CC=C2C)C(=O)C=C1NC(=O)C1=CC=C(OCC)C=C1
Computed Properties
- Exact Mass: 421.16377084g/mol
- Monoisotopic Mass: 421.16377084g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 8
- Complexity: 740
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 97.3Ų
Experimental Properties
- Density: 1.24±0.1 g/cm3(Predicted)
- pka: 10.41±0.20(Predicted)
ethyl 4-(4-ethoxybenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2332-0179-2μmol |
ethyl 4-(4-ethoxybenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate |
942009-91-8 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2332-0179-5μmol |
ethyl 4-(4-ethoxybenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate |
942009-91-8 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2332-0179-10μmol |
ethyl 4-(4-ethoxybenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate |
942009-91-8 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2332-0179-20μmol |
ethyl 4-(4-ethoxybenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate |
942009-91-8 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2332-0179-1mg |
ethyl 4-(4-ethoxybenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate |
942009-91-8 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2332-0179-2mg |
ethyl 4-(4-ethoxybenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate |
942009-91-8 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2332-0179-3mg |
ethyl 4-(4-ethoxybenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate |
942009-91-8 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2332-0179-4mg |
ethyl 4-(4-ethoxybenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate |
942009-91-8 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2332-0179-5mg |
ethyl 4-(4-ethoxybenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate |
942009-91-8 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2332-0179-10mg |
ethyl 4-(4-ethoxybenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate |
942009-91-8 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
ethyl 4-(4-ethoxybenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on ethyl 4-(4-ethoxybenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
Ethyl 4-(4-Ethoxybenzamido)-1-(2-Methylphenyl)-6-Oxo-1,6-Dihydropyridazine-3-Carboxylate: A Comprehensive Overview
Ethyl 4-(4-Ethoxybenzamido)-1-(2-Methylphenyl)-6-Oxo-1,6-Dihydropyridazine-3-Carboxylate, with the CAS registry number 942009-91-8, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of dihydropyridazines, which are known for their versatile structural features and potential applications in drug design. The molecule's structure is characterized by a dihydropyridazine ring system, which is a six-membered ring containing two nitrogen atoms and one oxygen atom. The substituents attached to this core structure include an ethoxybenzamido group and a methylphenyl group, which contribute to its unique chemical properties.
Recent studies have highlighted the potential of dihydropyridazine derivatives as scaffolds for developing bioactive molecules. For instance, researchers have explored the role of these compounds in modulating enzyme activity and their potential as inhibitors of key biological targets. Ethyl 4-(4-Ethoxybenzamido)-1-(2-Methylphenyl)-6-Oxo-1,6-Dihydropyridazine-3-Carboxylate has been investigated for its ability to interact with various protein targets, making it a promising candidate for drug discovery efforts. The presence of the ethoxybenzamido group introduces additional functional diversity, enabling the compound to engage in hydrogen bonding and other non-covalent interactions that are critical for bioactivity.
The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and oxidation steps. The strategic introduction of substituents such as the ethoxy group and the methylphenyl group is crucial for optimizing the compound's solubility, stability, and bioavailability. Recent advancements in synthetic methodologies have allowed for more efficient and selective routes to prepare this compound, reducing production costs and improving scalability.
In terms of applications, Ethyl 4-(4-Ethoxybenzamido)-1-(2-Methylphenyl)-6-Oxo-1,6-Dihydropyridazine-3-Carboxylate has shown promise in several therapeutic areas. For example, studies have demonstrated its potential as an anti-inflammatory agent by inhibiting key enzymes involved in inflammatory pathways. Additionally, its ability to modulate cellular signaling pathways makes it a candidate for treating conditions such as cancer and neurodegenerative diseases. Preclinical studies have also indicated that this compound exhibits selective cytotoxicity against certain cancer cell lines, suggesting its potential as a targeted therapy.
The structural versatility of this compound also extends to its applications in materials science. The dihydropyridazine core can serve as a building block for constructing advanced materials with tailored electronic properties. For instance, researchers have explored the use of dihydropyridazine derivatives in organic electronics, where their ability to form conjugated systems enhances charge transport properties. Ethyl 4-(4-Ethoxybenzamido)-1-(2-Methylphenyl)-6-Oxo-1,6-Dihydropyridazine-3-Carboxylate's unique combination of functional groups may enable it to function as a component in light-emitting materials or sensors.
Looking ahead, ongoing research aims to further elucidate the mechanistic details of how Ethyl 4-(4-Ethoxybenzamido)-1-(2-Methylphenyl)-6-Oxo-1,6-Dihydropyridazine-3-Carboxylate interacts with biological systems. Advances in computational chemistry are being leveraged to predict its binding affinities to various targets and optimize its pharmacokinetic properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical applications.
In conclusion, Ethyl 4-(4-Ethoxybenzamido)-1-(2-Methylphenyl)-6-Oxo-1,6-Dihydropyridazine-3-Carboxylate represents a fascinating example of how structural complexity can be harnessed to create molecules with diverse functionalities. Its potential applications span across medicine, materials science, and beyond, underscoring the importance of continued research into dihydropyridazine derivatives. As our understanding of this compound deepens, it is likely to play an increasingly significant role in advancing both scientific knowledge and practical innovations.
942009-91-8 (ethyl 4-(4-ethoxybenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)